Cas no 2171666-67-2 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid)
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]morpholine-3-carboxylic acid
- EN300-1479378
- 2171666-67-2
- 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid
-
- Inchi: 1S/C26H30N2O6/c1-17(24(29)28-13-14-33-16-23(28)25(30)31)7-6-12-27-26(32)34-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22-23H,6-7,12-16H2,1H3,(H,27,32)(H,30,31)
- InChI Key: BLODTTUOQXUKOR-UHFFFAOYSA-N
- SMILES: O1CCN(C(C(C)CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 105Ų
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1479378-0.05g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]morpholine-3-carboxylic acid |
2171666-67-2 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1479378-0.1g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]morpholine-3-carboxylic acid |
2171666-67-2 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1479378-0.25g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]morpholine-3-carboxylic acid |
2171666-67-2 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1479378-0.5g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]morpholine-3-carboxylic acid |
2171666-67-2 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1479378-1.0g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]morpholine-3-carboxylic acid |
2171666-67-2 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1479378-2.5g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]morpholine-3-carboxylic acid |
2171666-67-2 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1479378-5.0g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]morpholine-3-carboxylic acid |
2171666-67-2 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1479378-10.0g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]morpholine-3-carboxylic acid |
2171666-67-2 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1479378-50mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]morpholine-3-carboxylic acid |
2171666-67-2 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1479378-100mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]morpholine-3-carboxylic acid |
2171666-67-2 | 100mg |
$2963.0 | 2023-09-28 |
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid
Professional Introduction to 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic Acid (CAS No. 2171666-67-2)
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid, with the CAS number 2171666-67-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, contributes to its unique chemical properties and potential therapeutic applications.
The molecular structure of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid includes a morpholine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid derivative. The presence of these functional groups imparts specific chemical reactivity and biological interactions, which are crucial for its role in drug design and synthesis. The morpholine ring, in particular, is known for its ability to enhance solubility and bioavailability, while the Fmoc group is commonly used in peptide synthesis as an protecting group.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. Preliminary studies have demonstrated that this compound exhibits inhibitory activity against several target proteins, suggesting its therapeutic potential.
The synthesis of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and automated chemical reactors, has facilitated the efficient production of this compound. These methods not only improve the scalability of synthesis but also enhance the reproducibility of results, which are critical for both academic research and industrial applications.
One of the most compelling aspects of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid is its ability to serve as a building block for more complex molecules. Researchers have utilized this compound to develop novel peptidomimetics and drug candidates that target specific disease pathways. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of proteases involved in cancer progression. The versatility of its structure allows chemists to modify various functional groups while retaining its core pharmacophore, thereby tailoring the compound for specific biological activities.
The pharmacological profile of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid has been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can interact with target proteins in a manner consistent with expected binding affinities. These predictions have been validated by experimental assays, which have shown that the compound exhibits dose-dependent inhibition of target enzymes. Such findings underscore the importance of computational chemistry in guiding experimental design and optimizing drug candidates.
In addition to its therapeutic potential, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid has also been studied for its pharmacokinetic properties. Studies have indicated that this compound exhibits good oral bioavailability and rapid absorption after administration. These characteristics make it an attractive candidate for further development into a clinical drug. Furthermore, preliminary toxicology studies have shown that the compound is well-tolerated at relevant doses, suggesting a favorable safety profile.
The future direction of research on 4-5-({(9H-fluoren-9-yli)methoxycarbonyl}amino)-2-methylpentanoylmorpholine -3-carboxylic acid includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights into its therapeutic effects and potential side effects. Additionally, researchers are investigating ways to improve the efficacy and selectivity of this compound through structural modifications.
The development of novel pharmaceuticals often involves collaboration between chemists, biologists, and clinicians. The study of 4 -5 -({( 9 H -fluorenylmethoxycarbonyl } amino ) - 2 -methylpentanoylmorpholine - 3 -carboxylic acid ) exemplifies this interdisciplinary approach. By combining synthetic chemistry expertise with biological knowledge, researchers can identify promising drug candidates and optimize their properties for clinical use. This collaborative effort is essential for translating laboratory discoveries into effective treatments for patients worldwide.
2171666-67-2 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)